Ethyl 2-(dimethylphosphorylmethylamino)acetate;hydrochloride

• IUPAC Name: ethyl 2-(dimethylphosphorylmethylamino)acetate;hydrochloride
• InChI: InChI=1S/C7H16NO3P.ClH/c1-4-11-7(9)5-8-6-12(2,3)10;/h8H,4-6H2,1-3H3;1H
• InChI Key: AUYKHFXODFYZAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNCP(=O)(C)C.Cl
• Molecular Formula: C7H17ClNO3P
• Molecular Weight: 229.64 g/mol
• CAS No.: 2445791-12-6

Description

Ethyl 2-(dimethylphosphorylmethylamino)acetate;hydrochloride is a chemical compound with the CAS Number: 2445791-12-6. It has a molecular weight of 229.64. The IUPAC name for this compound is ethyl ((dimethylphosphoryl)methyl)glycinate hydrochloride. It is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H16NO3P.ClH/c1-4-11-7(9)5-8-6-12(2,3)10;/h8H,4-6H2,1-3H3;1H. This code provides a unique representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 229.64.

Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl 2-arylamino-2-oxo-acetates have been used in a reaction with dimethyl acetylenedicarboxylate, catalyzed by triphenylphosphine, to produce dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates. These compounds exhibit notable atropisomerism due to a high energy barrier for rotation around the N-aryl bond (Yavari, Aghazadeh, & Tafazzoli, 2002).

Analytical Methods

• A derivative UV-spectrophotometry method, the “zero-crossing” technique, was employed for the stability studies of (dimethylamino)ethyl o-chloro, p-dimethylamino(sulphamoxylphenoxy)-acetate hydrochloride in aqueous solution. This method was used for the kinetic investigation of the compound's decomposition product by hydrolysis (Surmeian, Ciohodaru, & Cilianu, 1996).

Biological Studies

• Research has investigated the dynamics of the distribution of 2-(dimethylamino)ethyl-(1-hydroxycyclopentyl)(phenyl) acetate in the organs and blood of warm-blooded animals. This study utilized chromatography, UV spectrophotometry, and gas chromatography mass-spectrometry (Shormanov & Pravdyuk, 2017).

Pharmaceutical Research

• Synthesis of 2-dialkylamino ethyl-[(3-thiophenyl)methoxy] acetate hydrochloride was conducted, examining its effects on learning and memory in mice. This work contributes to the understanding of the compound's influence on cognitive functions (Jiang Jing-ai, 2006).

Chemical Synthesis

• The synthesis of (E)-ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate, a modified Yamaguchi reagent for enantioselective esterification, thioesterification, amidation, and peptide synthesis, showcases the versatility of this compound in advanced chemical synthesis (Chandra, Manne, Mondal, & Mandal, 2018).

Receptor Agonist Studies

• A study identified 3-(4-chlorophenyl)-3-(2-(dimethylamino)ethyl)isochroman-1-one hydrochloride as a nonpeptidic agonist of the urotensin-II receptor, highlighting its potential as a pharmacological research tool and drug lead (Croston et al., 2002).

Safety and Hazards

The compound is classified under the GHS07 hazard pictogram. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection.